N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide

• IUPAC Name: 3-(3,4-dimethylanilino)-N-(2,6-dimethylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H29N3O/c1-15-10-11-19(13-18(15)4)23-20-9-6-12-25(14-20)22(26)24-21-16(2)7-5-8-17(21)3/h5,7-8,10-11,13,20,23H,6,9,12,14H2,1-4H3,(H,24,26)
• InChI Key: QYVQUCYJUSUWPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)N2CCCC(C2)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C22H29N3O
• Molecular Weight: 351.5 g/mol

Description

N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide, also known as DMPP, is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. DMPP has been extensively studied for its potential therapeutic applications in various fields, including neuroscience and cancer research.

Mechanism of Action

N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide exerts its effects by binding to and activating nAChRs, which are ion channels that are widely distributed in the central and peripheral nervous systems. This compound binds to a specific site on the nAChR, known as the orthosteric site, and induces a conformational change that opens the ion channel and allows the flow of ions across the cell membrane. This results in the activation of downstream signaling pathways that regulate various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the cell type and the concentration of the compound. In neuronal cells, this compound has been shown to enhance synaptic transmission and improve cognitive performance. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell migration and invasion. This compound has also been shown to have anti-inflammatory and analgesic effects, suggesting its potential as a therapeutic agent for various inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide has several advantages as a research tool, including its high potency and selectivity for nAChRs, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, this compound also has some limitations, including its short half-life and rapid metabolism, which may limit its effectiveness in vivo. Additionally, this compound may have off-target effects on other ion channels and receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide, including the development of more potent and selective analogs, the optimization of the pharmacokinetic properties of the compound, and the exploration of its potential as a therapeutic agent for various neurological and oncological disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on nAChRs and other ion channels and receptors, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide can be synthesized using a multi-step process involving the reaction of 2,6-dimethylphenyl isocyanate with 3,4-dimethylaniline in the presence of a base, followed by the reaction of the resulting intermediate with piperidine-1-carboxylic acid. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(2,6-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1-piperidinecarboxamide has been shown to have potential therapeutic applications in various fields of scientific research. In neuroscience, this compound has been studied for its ability to modulate the activity of nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including learning and memory, attention, and addiction. This compound has been shown to enhance nAChR-mediated synaptic transmission and improve cognitive performance in animal models of Alzheimer's disease and schizophrenia.
In cancer research, this compound has been studied for its ability to inhibit the growth and proliferation of cancer cells. This compound has been shown to induce apoptosis (programmed cell death) in various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, suggesting its potential as a therapeutic agent for metastatic cancer.